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Compound of Interest

Compound Name: Hydroxy-PEG3-(CH2)2-Boc

Cat. No.: B1673973

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy-PEG3-(CH2)2-Boc, with the IUPAC name tert-butyl 3-{2-[2-(2-
hydroxyethoxy)ethoxy]ethoxy}propanoate, is a monodisperse polyethylene glycol (PEG) linker.
These linkers are crucial in pharmaceutical and biotechnology research, particularly in the
development of antibody-drug conjugates (ADCs) and Proteolysis Targeting Chimeras
(PROTACS). The incorporation of a PEG spacer enhances the solubility and pharmacokinetic
properties of conjugated molecules.[1][2][3][4][5][6] Specifically, the hydrophilic nature of the
PEG chain generally increases the aqueous solubility of the parent molecule. This guide
provides an in-depth overview of the solubility characteristics of Hydroxy-PEG3-(CH2)2-Boc
and outlines a comprehensive protocol for its quantitative determination.

Physicochemical Properties

Property Value Source
CAS Number 186020-66-6 [7]
Molecular Formula C13H2606 [7]
Molecular Weight 278.35 g/mol [7]
Appearance Liquid [7]
Boiling Point 365.8°C at 760 mmHg
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Solubility Data

Quantitative solubility data for Hydroxy-PEG3-(CH2)2-Boc in various solvents is not

extensively available in published literature. However, based on the general properties of PEG

linkers and information from chemical suppliers, a qualitative solubility profile can be inferred.

The presence of the PEG3 chain imparts hydrophilicity, suggesting good solubility in agueous

solutions and polar organic solvents.

Solvent Qualitative Solubility Rationale

The hydrophilic PEG chain
Water Soluble enhances solubility in aqueous

media.[2][6][8]
Phosphate-Buffered Saline Solibl Expected to be soluble due to

oluble

(PBS) its aqueous nature.

PEGs are generally soluble in
Ethanol Soluble

alcohols.[9]

PEGs are generally soluble in
Methanol Soluble

alcohols.

A common polar aprotic
Dimethyl Sulfoxide (DMSO) Soluble solvent for a wide range of

organic compounds.

Often used as a solvent for
Dichloromethane (DCM) Soluble reactions involving Boc-

protected compounds.

. PEGs are known to be soluble

Acetonitrile Soluble

in acetonitrile.[9]

Diethyl Ether

Slightly Soluble / Insoluble

PEGs have limited solubility in
ether.

Hexanes

Insoluble

As a non-polar aliphatic
hydrocarbon, it is unlikely to

dissolve the polar PEG linker.
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Experimental Protocol for Quantitative Solubility
Determination

For researchers requiring precise solubility measurements, the following protocol outlines a
standard method for determining the equilibrium solubility of Hydroxy-PEG3-(CH2)2-Boc.

Objective: To determine the saturation solubility of Hydroxy-PEG3-(CH2)2-Boc in various
solvents at a specified temperature.

Materials:

e Hydroxy-PEG3-(CH2)2-Boc

o Selected solvents (e.g., water, PBS, ethanol, DMSO)
¢ Analytical balance

» Vials with screw caps

e Thermostatic shaker or incubator

e Centrifuge

e Syringes and syringe filters (0.22 um)

e High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV
or ELSD) or a quantitative analytical method like gNMR.

Volumetric flasks and pipettes
Procedure:
» Preparation of Saturated Solutions:

o Add an excess amount of Hydroxy-PEG3-(CH2)2-Boc to a series of vials, each
containing a known volume of a different solvent. The excess solid should be clearly
visible.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1673973?utm_src=pdf-body
https://www.benchchem.com/product/b1673973?utm_src=pdf-body
https://www.benchchem.com/product/b1673973?utm_src=pdf-body
https://www.benchchem.com/product/b1673973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Securely cap the vials to prevent solvent evaporation.
o Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25°C).

o Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours). A
preliminary kinetic study can determine the optimal equilibration time.

o Sample Collection and Preparation:

o

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2
hours to allow the excess solid to settle.

o

Carefully withdraw a known volume of the supernatant using a syringe.

[¢]

Filter the supernatant through a 0.22 um syringe filter into a clean vial to remove any
undissolved solid.

[¢]

Dilute the filtered solution with a suitable solvent to a concentration within the linear range
of the analytical method.

e Quantification:

[¢]

Prepare a series of standard solutions of Hydroxy-PEG3-(CH2)2-Boc of known
concentrations.

o Analyze the standard solutions and the diluted sample solutions using a validated
analytical method (e.g., HPLC).

o Construct a calibration curve from the standard solutions.

o Determine the concentration of Hydroxy-PEG3-(CH2)2-Boc in the diluted sample
solutions by interpolating from the calibration curve.

» Calculation of Solubility:

o Calculate the original concentration in the saturated solution by accounting for the dilution
factor.
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o Express the solubility in appropriate units, such as mg/mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the quantitative determination of
solubility.
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Workflow for Quantitative Solubility Determination
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Caption: Experimental workflow for determining the quantitative solubility of a compound.
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Conclusion

While specific quantitative solubility data for Hydroxy-PEG3-(CH2)2-Boc is not readily
available in the public domain, its chemical structure strongly suggests good solubility in
agueous and polar organic solvents. For applications requiring precise solubility values, the
provided experimental protocol offers a robust framework for their determination. The inherent
properties of the PEG linker make this compound a valuable tool in drug development, where
solubility is a critical parameter for bioavailability and formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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